Cas no 2229527-11-9 (2-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)-2-methylpropanoic acid)

• Product Name: 2-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)-2-methylpropanoic acid
• CAS No: 2229527-11-9
• MF: C₁₁H₁₈N₂O₂
• MW: 210.272822856903
• CID: 6589200
• PubChem ID: 165844457
• Update Time: 2025-07-02

2-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)-2-methylpropanoic acid
• 2229527-11-9
• EN300-1787642

• Inchi： 1S/C11H18N2O2/c1-6-13-8(3)9(7(2)12-13)11(4,5)10(14)15/h6H2,1-5H3,(H,14,15)
• InChI Key： TVXMDZSYOOVGSS-UHFFFAOYSA-N
• SMILES： OC(C(C)(C)C1C(C)=NN(CC)C=1C)=O

Computed Properties

• Exact Mass: 210.136827821g/mol
• Monoisotopic Mass: 210.136827821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 55.1Ų

Additional information on 2-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)-2-methylpropanoic acid

Introduction to 2-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)-2-methylpropanoic acid (CAS No. 2229527-11-9)

2-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)-2-methylpropanoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 2229527-11-9, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, featuring a pyrazole core substituted with ethyl and dimethyl groups, combined with a methylpropanoic acid moiety, exhibits structural features that make it a valuable candidate for further investigation in drug discovery and material science applications.

The pyrazole scaffold is a heterocyclic aromatic compound known for its broad biological activity and versatility in medicinal chemistry. Pyrazoles are widely recognized for their role as pharmacophores in various therapeutic agents, including antiviral, anti-inflammatory, and anticancer drugs. The presence of ethyl and dimethyl substituents in the 1H-pyrazol-4-yl part of the molecule enhances its potential pharmacological properties by influencing electronic distribution and steric interactions with biological targets.

The carboxylic acid functionality at the terminal position of the methylpropanoic acid moiety provides an additional site for chemical modification, enabling the synthesis of derivatives with tailored properties. This dual functionality makes the compound a promising intermediate for the development of novel bioactive molecules. The structural motif also suggests potential applications in coordination chemistry, where the pyrazole ring can act as a ligand for metal ions, forming complexes with catalytic or therapeutic relevance.

Recent advancements in computational chemistry have highlighted the importance of molecular descriptors in predicting biological activity. The physicochemical properties of 2-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)-2-methylpropanoic acid, such as solubility, lipophilicity, and polar surface area, can be modeled using quantum mechanical methods to assess its suitability for drug-like characteristics. Studies have shown that compounds with similar structural motifs exhibit favorable pharmacokinetic profiles when optimized correctly.

In the realm of medicinal chemistry, the synthesis of this compound has been explored through multi-step organic transformations. Key synthetic strategies include condensation reactions to form the pyrazole ring and subsequent functional group interconversions to introduce the desired substituents. Advances in catalytic methods have enabled more efficient and scalable production processes, reducing costs and improving yields. These developments are crucial for transitioning from laboratory-scale preparations to industrial manufacturing.

The biological evaluation of CAS No. 2229527-11-9 has revealed intriguing interactions with various target proteins. Preliminary screening assays indicate potential activity against enzymes involved in inflammatory pathways, making it a candidate for further exploration as an anti-inflammatory agent. Additionally, its structural similarity to known kinase inhibitors suggests possible applications in oncology research. These findings underscore the importance of high-throughput screening technologies in identifying lead compounds for therapeutic development.

Computational modeling has also been instrumental in understanding the binding modes of this compound with biological targets. Molecular docking studies have predicted favorable interactions with receptors and enzymes relevant to neurological disorders, including those affecting memory and cognition. These predictions provide a rational basis for designing derivatives with enhanced binding affinity and selectivity.

The environmental impact of synthesizing and handling this compound is another critical consideration. Green chemistry principles have guided efforts to develop sustainable synthetic routes that minimize waste generation and hazardous reagent usage. For instance, solvent-free reactions and catalytic methods have been employed to improve efficiency while reducing ecological footprints.

The role of pyrazole derivatives in material science has not been overlooked either. Their unique electronic properties make them suitable candidates for applications in organic electronics, such as light-emitting diodes (LEDs) and photovoltaic devices. Research has demonstrated that incorporating pyrazole-based units into polymer matrices can enhance charge transport properties, contributing to more efficient energy conversion systems.

In conclusion, 2-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)-2-methylpropanoic acid (CAS No. 2229527-11-9) represents a structurally fascinating compound with diverse potential applications across pharmaceuticals and materials science. Its unique combination of functional groups positions it as a valuable building block for further chemical innovation. As research continues to uncover new synthetic methodologies and biological activities, this molecule is poised to play an increasingly significant role in advancing scientific knowledge and technological development.